Cas no 59777-69-4 (Propyl 3-sulfamoylbenzoate)

Propyl 3-sulfamoylbenzoate structure
Propyl 3-sulfamoylbenzoate structure
Product Name:Propyl 3-sulfamoylbenzoate
CAS No:59777-69-4
MF:C10H13NO4S
MW:243.27952170372
CID:2834421
PubChem ID:44365702
Update Time:2025-04-21

Propyl 3-sulfamoylbenzoate Chemical and Physical Properties

Names and Identifiers

    • PROPYL 3-SULFAMOYLBENZOATE
    • AKOS008948538
    • CHEMBL348217
    • 3-Sulfamoyl-benzoic acid propyl ester
    • DTXSID00658469
    • 59777-69-4
    • Propyl 3-sulfamoylbenzoate
    • Inchi: 1S/C10H13NO4S/c1-2-6-15-10(12)8-4-3-5-9(7-8)16(11,13)14/h3-5,7H,2,6H2,1H3,(H2,11,13,14)
    • InChI Key: HFLORFSZGUVCII-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C(=O)OCCC)C=1)(N)(=O)=O

Computed Properties

  • Exact Mass: 243.05652907Da
  • Monoisotopic Mass: 243.05652907Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 94.8Ų
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd